Cas no 2137858-40-1 (4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol)

• Product Name: 4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol
• CAS No: 2137858-40-1
• MF: C₁₂H₁₃FN₂O
• MW: 220.242826223373
• CID: 6218746
• PubChem ID: 165451191
• Update Time: 2025-06-10

4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• EN300-713465
• 2137858-40-1
• 4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol

• Inchi： 1S/C12H13FN2O/c1-8-11(12(16)15(2)14-8)7-9-3-5-10(13)6-4-9/h3-6,14H,7H2,1-2H3
• InChI Key： LGZFPXWEGBPHKJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C(N(C)NC=1C)=O

Computed Properties

• Exact Mass: 220.10119120g/mol
• Monoisotopic Mass: 220.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol

4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol (CAS No. 2137858-40-1)

4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol, also known by its CAS registry number 2137858-40-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a fluorophenylmethyl group at the 4-position and methyl groups at positions 1 and 3, along with a hydroxyl group at position 5. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of 4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol typically involves multi-step organic reactions, often starting from readily available starting materials such as aldehydes or ketones. The introduction of the fluorophenylmethyl group is a critical step in the synthesis process, as it significantly influences the compound's electronic properties and bioavailability. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for the synthesis of this compound.

One of the most notable applications of pyrazole derivatives like CAS No. 2137858-40-1 is in the field of medicinal chemistry. These compounds have been reported to exhibit a wide range of biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, studies have shown that fluorinated aromatic compounds such as this one can modulate key cellular pathways involved in inflammation and oxidative stress, making them promising candidates for therapeutic interventions.

In addition to its pharmacological applications, 4-[(4-fluorophenyl)methyl]-1,3-dimethyl-1H-pyrazol-5-ol has also been explored for its potential use in materials science. The pyrazole ring's ability to coordinate with metal ions makes it a valuable building block for constructing metalloorganic frameworks (MOFs) and other advanced materials. Recent research has highlighted the compound's role in enhancing the stability and functionality of these materials under various conditions.

The structural versatility of CAS No. 2137858-40_ also makes it an attractive substrate for further chemical modifications. For example, researchers have investigated the effects of substituent variations on the compound's electronic properties and reactivity. These studies have provided valuable insights into the relationship between structure and function in pyrazole derivatives, paving the way for the design of more potent bioactive molecules.

From an analytical standpoint, the characterization of 4_[(4_fluorophenyl)methyl]_1_3_dimethyl_1H_pyrazol_5_ol relies on advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and IR (infrared spectroscopy). These methods allow for precise determination of the compound's molecular structure and purity, ensuring its reliability for both research and industrial applications.

In conclusion, CAS No. 2137858_40_, or 4_[(4_fluorophenyl)methyl]_1_3_dimethyl_1H_pyrazol_5_ol, stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future research endeavors.